(S)-Cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride

• IUPAC Name: (S)-cyclopropyl-[4-(trifluoromethyl)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C11H12F3N.ClH/c12-11(13,14)9-5-3-8(4-6-9)10(15)7-1-2-7;/h3-7,10H,1-2,15H2;1H/t10-;/m0./s1
• InChI Key: YJSAGMFUGQXLQJ-PPHPATTJSA-N
• Canonical SMILES: C1CC1C(C2=CC=C(C=C2)C(F)(F)F)N.Cl
• Isomeric SMILES: C1CC1[C@@H](C2=CC=C(C=C2)C(F)(F)F)N.Cl
• Molecular Formula: C11H13ClF3N
• Molecular Weight: 251.67 g/mol
• CAS RN: 1263094-18-3

Description

“(S)-Cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride” is a chemical compound. Based on its name, it contains a cyclopropyl group, a trifluoromethyl group attached to a phenyl ring, and a methanamine group. The “(S)” denotes the stereochemistry of the compound, indicating that it is the “S” (sinister, from Latin) enantiomer of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the cyclopropyl group, the introduction of the trifluoromethyl group to the phenyl ring, and the attachment of the methanamine group. The exact methods and reagents used would depend on many factors, including the desired yield, cost, safety, and environmental impact.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would consist of a cyclopropyl group (a three-carbon ring), a phenyl group (a six-carbon ring, also known as a benzene ring), and a methanamine group (a carbon attached to an amine group, -NH2). The trifluoromethyl group (-CF3) would be attached to the phenyl ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The amine group might be expected to participate in reactions typical of amines, such as acid-base reactions. The trifluoromethyl group could potentially undergo reactions with certain reagents, leading to the replacement of one or more of the fluorine atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve preclinical testing, clinical trials, and eventually, if successful, regulatory approval and commercialization.